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Compound of Interest

Compound Name: Methyldymron

Cat. No.: B1676451 Get Quote

Disclaimer: Information regarding the specific ecotoxicological effects of Methyldymron on a

wide range of non-target organisms is limited in publicly accessible scientific literature. This

guide synthesizes the available data and provides a framework for a comprehensive

ecotoxicological assessment based on internationally recognized testing protocols.

Executive Summary
Methyldymron is a phenylurea herbicide used for selective weed control. Understanding its

potential impact on non-target organisms is crucial for a thorough environmental risk

assessment. This technical guide outlines the key ecotoxicological endpoints for various non-

target organisms and details the standardized experimental protocols for their evaluation. Due

to the scarcity of published data for Methyldymron, this document serves as a template for the

necessary ecotoxicological profiling of the substance. The limited available data on aquatic

organisms indicates a moderate level of acute toxicity. Further research is critically needed to

assess the chronic and sublethal effects on a broader range of species and to understand its

mechanism of action in non-target species.

Physicochemical Properties and Environmental Fate
A comprehensive ecotoxicological assessment begins with an understanding of a substance's

behavior in the environment. Key parameters influencing the bioavailability and potential for

exposure of Methyldymron to non-target organisms include its water solubility, vapor pressure,
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octanol-water partition coefficient (Kow), and soil sorption coefficient (Koc). These properties

dictate its partitioning in soil, water, and air, and its potential for bioaccumulation. The

environmental fate of a pesticide, including its degradation pathways and the toxicity of its

metabolites, is a critical component of its overall risk profile.

Effects on Aquatic Organisms
Aquatic ecosystems are particularly vulnerable to pesticide runoff. Therefore, assessing the

toxicity of Methyldymron to a range of aquatic organisms, including primary producers (algae),

invertebrates, and vertebrates (fish), is essential.

Aquatic Plants (Algae)
The effect of Methyldymron on the growth of freshwater algae, such as Selenastrum

capricornutum (now known as Pseudokirchneriella subcapitata), is a key indicator of its

potential to disrupt the base of the aquatic food web.

No specific data on the toxicity of Methyldymron to algae were found in the public domain.

The Algal Growth Inhibition Test (OECD 201) is a 72-hour static test that evaluates the effect of

a substance on the growth of a selected algal species.

Test Organism:Pseudokirchneriella subcapitata or other relevant species.

Test Conditions: Exponentially growing algal cultures are exposed to a range of

concentrations of the test substance in a nutrient-rich medium under continuous, uniform

illumination and a constant temperature (21-24°C).

Test Duration: 72 hours.

Endpoints: The primary endpoint is the inhibition of growth, measured as a reduction in

biomass or cell density compared to a control group. The 72-hour EC50 (the concentration

causing a 50% reduction in growth) and the No Observed Effect Concentration (NOEC) are

determined.

Algal Growth Inhibition Test Workflow (OECD 201)

Aquatic Invertebrates
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Aquatic invertebrates, such as Daphnia magna, are standard models for ecotoxicological

testing due to their sensitivity to pollutants and their important role in aquatic food webs.

The available acute toxicity data for Methyldymron on an aquatic invertebrate is summarized

in the table below. No chronic toxicity data was found.

Test Organism
Exposure
Duration

Endpoint Value (mg/L) Source

Daphnia pulex 48 hours EC50 > 40.0

AERU Pesticide

Properties

Database

The Daphnia magna Reproduction Test (OECD 211) is a 21-day semi-static or flow-through

test that assesses the impact of a substance on the reproductive output of daphnids.

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

Test Conditions: Individual daphnids are exposed to a range of test substance

concentrations. The test medium is renewed periodically (semi-static) or continuously (flow-

through).

Test Duration: 21 days.

Endpoints: The primary endpoint is the total number of live offspring produced per surviving

parent daphnid. Adult mortality and time to first brood are also recorded. The 21-day EC50

for reproduction and the NOEC are determined.

Daphnia magna Reproduction Test Workflow (OECD 211)

Fish
Fish are key indicators of aquatic ecosystem health, and toxicity data for fish are a standard

requirement for pesticide registration.

The available acute toxicity data for Methyldymron on a freshwater fish species is presented

below. No data on chronic or sublethal effects were found.
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Test Organism
Exposure
Duration

Endpoint Value (mg/L) Source

Cyprinus carpio

(Carp)
96 hours LC50 14.0

AERU Pesticide

Properties

Database

The Fish Acute Toxicity Test (OECD 203) is a 96-hour test that determines the concentration of

a substance that is lethal to 50% of the test fish.

Test Organism: Recommended species include Rainbow trout (Oncorhynchus mykiss),

Zebra fish (Danio rerio), and Fathead minnow (Pimephales promelas).

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

semi-static or flow-through system.

Test Duration: 96 hours.

Endpoints: The primary endpoint is mortality, recorded at 24, 48, 72, and 96 hours. The 96-

hour LC50 is calculated. Sublethal effects, such as abnormal behavior, are also noted.

Fish Acute Toxicity Test Workflow (OECD 203)

Effects on Terrestrial Organisms
The impact of Methyldymron on soil-dwelling organisms and other terrestrial non-targets is

another critical aspect of its environmental risk assessment.

Soil Organisms (Earthworms)
Earthworms are vital for soil health and are used as representative organisms for soil toxicity

testing.

No specific data on the toxicity of Methyldymron to earthworms were found in the public

domain.

The Earthworm Acute Toxicity Test (OECD 207) is a 14-day test that evaluates the lethal effects

of a substance on earthworms in artificial soil.
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Test Organism:Eisenia fetida or Eisenia andrei.

Test Conditions: Adult earthworms are exposed to a range of concentrations of the test

substance mixed into a standardized artificial soil.

Test Duration: 14 days.

Endpoints: The primary endpoint is mortality, assessed at 7 and 14 days. The 14-day LC50

is determined. Sublethal effects, such as changes in behavior and body weight, are also

recorded.

Earthworm Acute Toxicity Test Workflow (OECD 207)

Birds
The risk to avian species from pesticides can occur through direct ingestion of contaminated

food or water.

No specific data on the toxicity of Methyldymron to birds were found in the public domain.

Standard protocols, such as those from the OECD or EPA, are used to determine the acute

oral toxicity of a substance to birds.

Test Organism: Typically, a quail species (e.g., Bobwhite quail, Colinus virginianus) or a duck

species (e.g., Mallard, Anas platyrhynchos).

Test Conditions: Birds are administered a single oral dose of the test substance.

Test Duration: A 14-day observation period follows the administration of the dose.

Endpoints: The primary endpoint is mortality, from which an LD50 (the dose lethal to 50% of

the test birds) is calculated. Signs of toxicity and effects on body weight are also recorded.

Signaling Pathways and Mechanism of Action
No information was found in the reviewed literature regarding the specific signaling pathways

or the molecular mechanism of toxic action of Methyldymron in non-target organisms. As a

phenylurea herbicide, its primary mode of action in target plants is the inhibition of

photosynthesis at photosystem II. However, the mechanisms by which it may exert toxicity in
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animals are not well-documented. Research in this area is needed to understand potential

sublethal effects at the cellular and molecular levels.

Conclusion and Recommendations
The available ecotoxicological data for Methyldymron are insufficient for a comprehensive

environmental risk assessment. While acute toxicity data for one species of fish and one

aquatic invertebrate are available, there is a significant lack of information on its effects on

algae, chronic toxicity to aquatic organisms, and toxicity to terrestrial organisms such as

earthworms and birds.

It is strongly recommended that further research be conducted following standardized OECD

guidelines to fill these data gaps. Specifically, studies on the following are needed:

Algal growth inhibition (OECD 201).

Daphnia magna reproduction (OECD 211).

Fish early-life stage toxicity (OECD 210).

Earthworm reproduction (OECD 222).

Avian dietary toxicity and reproduction studies.

Investigations into the sublethal effects and the mechanism of action in non-target

organisms.

Without such data, a reliable assessment of the environmental risk posed by Methyldymron is

not possible.

To cite this document: BenchChem. [Ecotoxicological Profile of Methyldymron: A Technical
Guide for Environmental Risk Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676451#ecotoxicological-effects-of-methyldymron-
on-non-target-organisms]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1676451?utm_src=pdf-body
https://www.benchchem.com/product/b1676451?utm_src=pdf-body
https://www.benchchem.com/product/b1676451#ecotoxicological-effects-of-methyldymron-on-non-target-organisms
https://www.benchchem.com/product/b1676451#ecotoxicological-effects-of-methyldymron-on-non-target-organisms
https://www.benchchem.com/product/b1676451#ecotoxicological-effects-of-methyldymron-on-non-target-organisms
https://www.benchchem.com/product/b1676451#ecotoxicological-effects-of-methyldymron-on-non-target-organisms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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